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Compound of Interest

Compound Name: Cirsiumaldehyde

Cat. No.: B1253413 Get Quote

An In-depth Examination of a Potential Misnomer and the True Aldehydic Constituents of the

Cirsium Genus

For researchers, scientists, and professionals in drug development, the accurate identification

of natural product sources is paramount. This technical guide addresses the natural origins of

Cirsiumaldehyde, a compound whose name suggests a direct link to the Cirsium genus of

thistles. However, a thorough review of the scientific literature reveals a crucial discrepancy:

Cirsiumaldehyde, in its chemically defined structure, has not been reported as an isolate from

Cirsium species. Instead, its documented natural source is an entirely different plant genus.

This guide will first clarify the nomenclature and the scientifically verified botanical origin of

Cirsiumaldehyde. It will then explore other aldehyde compounds that have been genuinely

isolated from Cirsium plants, providing available data and methodologies. This approach

ensures that researchers are equipped with precise and actionable information for their work

with this important genus of the Asteraceae family.

Cirsiumaldehyde: A Case of Mistaken Identity
Cirsiumaldehyde, identified by the Chemical Abstracts Service (CAS) number 7389-38-0, is

chemically known as 5-[(5-formylfuran-2-yl)methoxymethyl]furan-2-carbaldehyde. While its

common name implies an origin from the Cirsium genus, primary scientific literature contradicts

this.
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A key study by Zou, Dong, and Yang, published in the Journal of Integrative Plant Biology in

2005, identified Cirsiumaldehyde as a chemical constituent of the roots of Anemone altaica

Fisch. ex C. A. Mey.[1][2]. The paper notes that this was the first instance of Cirsiumaldehyde
being isolated from the Anemone genus. Subsequent database entries in PubChem also list its

occurrence in other species such as Crataegus pinnatifida, Citrus reticulata, and Excoecaria

cochinchinensis. Notably, there is a lack of peer-reviewed scientific articles reporting the

isolation of Cirsiumaldehyde (CAS 7389-38-0) from any Cirsium species.

This evidence strongly suggests that "Cirsiumaldehyde" is a misnomer, a trivial name that has

become associated with this compound despite its documented origins. For researchers

seeking this specific molecule, the focus should be on Anemone altaica and other reported

sources, not the Cirsium genus.

Experimental Protocol for the Isolation of
Cirsiumaldehyde from Anemone altaica
While the 2005 study by Zou et al. does not provide a detailed, step-by-step protocol for the

isolation of Cirsiumaldehyde, it outlines the general methodology employed for the separation

of chemical constituents from the roots of Anemone altaica. The following is a generalized

workflow based on the information provided in the paper and standard phytochemical isolation

techniques.

Workflow for Isolation of Compounds from Anemone altaica
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Dried and powdered roots of Anemone altaica

Extraction with 95% Ethanol (EtOH)

Concentration of the extract under reduced pressure

Suspension in H2O and partitioning with petroleum ether, EtOAc, and n-BuOH

Petroleum Ether Fraction Ethyl Acetate (EtOAc) Fraction n-Butanol (n-BuOH) Fraction

Silica gel column chromatography of the EtOAc fraction

Elution with a gradient of CHCl3-MeOH

Collection of fractions

Repeated column chromatography (Silica gel, Sephadex LH-20)

Isolation of Cirsiumaldehyde
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Caption: Generalized workflow for the isolation of Cirsiumaldehyde.
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Aldehydic Constituents of the Cirsium Genus
While Cirsiumaldehyde (CAS 7389-38-0) is not a documented constituent of Cirsium, other

aldehydes have been identified within this genus. One such compound is oct-7-enal.

Oct-7-enal from Cirsium dipsacolepis
Oct-7-enal is a naturally occurring unsaturated aldehyde that has been isolated from the

Japanese thistle, Cirsium dipsacolepis[3][4].

Table 1: Aldehydes Identified in the Cirsium Genus

Compound
Name

Chemical
Formula

Molecular
Weight

Cirsium
Species

Plant Part Reference

Oct-7-enal C₈H₁₄O 126.20
Cirsium

dipsacolepis
Not specified [3]

Experimental Protocols for Aldehydes from Cirsium
The original isolation protocol for oct-7-enal from Cirsium dipsacolepis is not readily available in

the reviewed literature. However, a synthetic route for this compound has been published,

which can be of interest to researchers working on its biological activities. The general steps for

the isolation of volatile aldehydes from plant material typically involve steam distillation or

solvent extraction followed by chromatographic separation.

General Workflow for Aldehyde Isolation from Plant Material
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Fresh or dried Cirsium plant material

Steam Distillation or Solvent Extraction (e.g., hexane)

Collection of volatile fraction or crude extract

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)

Separation of individual components

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) for structural elucidation

Isolated Aldehyde
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Caption: General workflow for isolating aldehydes from plants.

Biological Activity of Cirsiumaldehyde (from
Anemone altaica)
Preliminary information from commercial suppliers suggests that Cirsiumaldehyde may have

an effect on platelet aggregation. The precise signaling pathway through which
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Cirsiumaldehyde exerts this effect has not been elucidated in the available literature.

However, a generalized diagram of platelet activation signaling can provide a framework for

future investigation.

Platelet activation is a complex process involving multiple receptors and intracellular signaling

cascades that converge on the activation of integrin αIIbβ3, leading to platelet aggregation.

Generalized Platelet Activation Signaling Pathway
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Caption: Potential inhibition point of Cirsiumaldehyde in platelet aggregation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1253413?utm_src=pdf-body-img
https://www.benchchem.com/product/b1253413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion and Recommendations for Researchers
The available scientific evidence indicates that Cirsiumaldehyde (CAS 7389-38-0) is a

misnomer, with its confirmed natural source being Anemone altaica, not a species of the

Cirsium genus. Researchers seeking to isolate or study this compound should direct their

efforts toward Anemone altaica.

For scientists interested in the phytochemistry of the Cirsium genus, other aldehydes such as

oct-7-enal from Cirsium dipsacolepis are valid targets for investigation. Further phytochemical

screening of various Cirsium species is warranted to identify and quantify their aldehydic

constituents.

It is recommended that future research on the biological activities of Cirsiumaldehyde focuses

on verifying its effect on platelet aggregation and elucidating the specific signaling pathways

involved. Given the discrepancy in its naming, it is also advisable for researchers to refer to it

by its IUPAC name, 5-[(5-formylfuran-2-yl)methoxymethyl]furan-2-carbaldehyde, to avoid

ambiguity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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